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Abstract

This technical guide provides a comprehensive overview of scandium hydroxide (Sc(OH)s3), a
key inorganic compound with the CAS number 17674-34-9. It details the physicochemical
properties, synthesis methodologies, and significant applications of scandium hydroxide, with
a particular focus on its role as a precursor in the manufacturing of advanced materials such as
catalysts and ceramics for solid oxide fuel cells (SOFCs). This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and
materials science, offering detailed experimental protocols, data summaries, and visual
representations of key processes to facilitate a deeper understanding and application of this
versatile compound.

Physicochemical Properties

Scandium hydroxide is a white, amorphous or crystalline solid that is sparingly soluble in
water.[1] It exhibits amphoteric properties, reacting with both acids and strong bases.[2] The
key physicochemical properties of scandium hydroxide are summarized in the table below.
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Property Value
CAS Number 17674-34-9
Chemical Formula Sc(OH)s

Molecular Weight 95.977 g/mol [1]
Appearance White powder[1]
Density 2.65 g/cm3[1]

Solubility in Water

0.0279 mol/L; ages to ScO(OH) with a much
lower solubility of 0.0008 mol/L.[1]

Solubility Product (Ksp)

2.22 x 10-3[1]

Thermal Decomposition

Decomposes to scandium oxide (Sc203) upon
heating.

Amphoteric Nature

Reacts with acids to form scandium salts and
with strong bases to form scandates (e.g.,
[Sc(OH)s]*).[2]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of

scandium hydroxide, as well as its application in the preparation of advanced materials.

Synthesis of Scandium Hydroxide

Scandium hydroxide is typically synthesized through precipitation from an aqueous solution of

a scandium salt using a base. The properties of the resulting scandium hydroxide can be

influenced by the choice of precursor, precipitating agent, pH, and temperature.

This protocol describes the synthesis of scandium hydroxide from scandium chloride

hexahydrate.
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Step Procedure

1 Prepare a 0.1 M solution of scandium chloride
hexahydrate (ScCls-6H20) in deionized water.
While stirring vigorously, slowly add a 1 M

) solution of sodium hydroxide (NaOH) dropwise
to the scandium chloride solution until the pH of
the mixture reaches 8-9.
Continue stirring the resulting white suspension

3 at room temperature for 1 hour to ensure
complete precipitation.

4 Isolate the scandium hydroxide precipitate by
centrifugation or vacuum filtration.

. Wash the precipitate several times with
deionized water to remove any residual ions.

6 Dry the purified scandium hydroxide in an oven

at 80-100 °C to a constant weight.

This method yields scandium oxyhydroxide, a direct precursor to scandium hydroxide and

scandium oxide, with controlled patrticle size.[3]
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Step

Procedure

Dissolve scandium chloride hexahydrate
(ScCl3-6H20) in deionized water to form a

solution.

Adjust the pH of the solution to a value between
7 and 9 by the dropwise addition of a 10%

NaOH solution at room temperature.[3]

Reflux the resulting solution at 100 °C for a
specified duration (e.g., 4 hours) to control the

particle size of the SCOOH nanopatrticles.[3]

Dialyze the suspension in water to remove salts,
yielding a stable sol of SCOOH.[4]

Dry the sol at 100 °C to obtain ScOOH powder.
This can be further calcined to produce

scandium oxide.[3]

Thermal Analysis

The thermal decomposition of scandium hydroxide to scandium oxide is a critical step in

many of its applications. This process is typically characterized using thermogravimetric

analysis (TGA) and differential scanning calorimetry (DSC).
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Parameter

Value/Description

Instrument

Simultaneous Thermal Analyzer (TGA/DSC)

Sample Mass

5-10 mg

Atmosphere

Air or an inert gas (e.g., Nitrogen)

Heating Rate

10 °C/min

Temperature Range

Room temperature to 1000 °C

Expected Events

- Endothermic peak below 200 °C
corresponding to the loss of adsorbed water. - A
significant weight loss and endothermic event
between 300 °C and 500 °C, corresponding to
the dehydration of Sc(OH)s or SCOOH to Scz20s.

[3]

Application in Ceramics: Preparation of Scandia-

Stabilized Zirconia (ScSZ)

Scandium hydroxide is a key precursor for the synthesis of scandia-stabilized zirconia

(ScSZz), a high-performance electrolyte material for solid oxide fuel cells (SOFCs).[5]
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Step Procedure

Prepare an aqueous solution of a zirconium salt

(e.g., zirconium nitrate) and a scandium salt

1
(e.g., scandium nitrate, or scandium hydroxide
dissolved in nitric acid).[5]
Co-precipitate a scandium-zirconium composite
2 hydroxide by adding a base (e.g., ammonia
solution) until a pH of ~9 is reached.
3 Filter, wash, and dry the composite hydroxide

precipitate.

Calcine the dried powder at a temperature
4 typically between 600 °C and 1000 °C to form
the ScSZ powder.[5]

The resulting ScSZ powder can then be
processed into ceramic components through

5 techniques such as tape casting or pressing,
followed by sintering at high temperatures (e.g.,
1200-1600 °C).[5]

Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows and
relationships related to scandium hydroxide.

Caption: Workflow for the synthesis of scandium hydroxide via precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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